![molecular formula C18H19N5O2 B4436078 N-(3,5-dimethylphenyl)-2-[5-(2-methoxyphenyl)-2H-tetrazol-2-yl]acetamide](/img/structure/B4436078.png)
N-(3,5-dimethylphenyl)-2-[5-(2-methoxyphenyl)-2H-tetrazol-2-yl]acetamide
Overview
Description
N-(3,5-dimethylphenyl)-2-[5-(2-methoxyphenyl)-2H-tetrazol-2-yl]acetamide, commonly known as DMPTA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPTA is a tetrazole-based compound that has been synthesized using a variety of methods.
Mechanism of Action
The mechanism of action of DMPTA is not fully understood. However, it has been suggested that DMPTA may exert its pharmacological effects by modulating the activity of cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS) enzymes, which are involved in the inflammatory response. DMPTA may also act on other targets, such as ion channels and receptors, to produce its effects.
Biochemical and Physiological Effects:
DMPTA has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities in various animal models. DMPTA has also been investigated for its potential to modulate the immune system and inhibit tumor growth. However, the exact biochemical and physiological effects of DMPTA are still under investigation.
Advantages and Limitations for Lab Experiments
DMPTA has several advantages for lab experiments, including its synthetic accessibility, stability, and low toxicity. However, DMPTA also has some limitations, such as its limited solubility in water and its potential to form crystals during storage.
Future Directions
There are several future directions for the study of DMPTA. One direction is to investigate the potential of DMPTA as a building block for the synthesis of new drugs and materials. Another direction is to explore the mechanism of action of DMPTA and its potential targets. Additionally, the pharmacokinetics and pharmacodynamics of DMPTA need to be further investigated to determine its potential use as a therapeutic agent.
Scientific Research Applications
DMPTA has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. DMPTA has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also been investigated for its potential use as a building block for the synthesis of new drugs and materials.
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-2-[5-(2-methoxyphenyl)tetrazol-2-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c1-12-8-13(2)10-14(9-12)19-17(24)11-23-21-18(20-22-23)15-6-4-5-7-16(15)25-3/h4-10H,11H2,1-3H3,(H,19,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YANVGVRAKXUYKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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